Cas no 2228669-00-7 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228669-00-7
• MF: C₇H₁₀BrF₂N₃
• MW: 254.075207233429
• CID: 5943468
• PubChem ID: 165796568
• Update Time: 2025-10-29

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine
• 2228669-00-7
• EN300-1972983

• Inchi： 1S/C7H10BrF2N3/c1-13-5(2-6(8)12-13)3-7(9,10)4-11/h2H,3-4,11H2,1H3
• InChI Key： WSOBJIRPAODXNZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(CN)(F)F)N(C)N=1

Computed Properties

• Exact Mass: 253.00262g/mol
• Monoisotopic Mass: 253.00262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine

3-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)-2,2-Difluoropropan-1-Amine: A Comprehensive Overview

The compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine, identified by the CAS number 2228669-00-7, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development. The molecule consists of a pyrazole ring substituted with a bromine atom and a methyl group, connected to a difluorinated propane chain terminated with an amine group. This combination of functional groups imparts the compound with versatile reactivity and selectivity, making it an intriguing subject for further research.

The synthesis of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2,2-difluoropropan-1-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. The incorporation of fluorine atoms into the propane chain is achieved through fluorination techniques that have been optimized to ensure high yields and minimal byproduct formation. The final step involves the introduction of the amine group, which can be accomplished via nucleophilic substitution or other amine-forming reactions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules in drug discovery. The pyrazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, offering opportunities for modifying pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). For instance, a 2023 study published in Nature Communications highlighted its role in inhibiting a novel target associated with neurodegenerative diseases.

In addition to its pharmacological applications, 3-(3-bromo-1-methyl-1H-pyrazol-5-Yl)-2,2-difluoropropan-amine has shown promise in materials science. Its fluorinated propane chain contributes to its hydrophobicity, making it an ideal candidate for use in polymer formulations or as a surfactant. Researchers at the University of California have explored its use in creating self-assembling monolayers with enhanced stability under harsh conditions. These findings suggest that the compound could play a pivotal role in developing advanced materials for electronic devices or biomedical implants.

The structural versatility of this compound also makes it an excellent candidate for click chemistry applications. The presence of both bromine and amine groups allows for efficient coupling reactions under mild conditions, facilitating the rapid assembly of larger molecular frameworks. A 2024 paper in Angewandte Chemie reported on its use as a key intermediate in constructing macrocyclic compounds with unprecedented ring sizes and topologies.

From an environmental standpoint, recent green chemistry initiatives have focused on minimizing the ecological footprint associated with the production and disposal of this compound. Innovations in waste management and catalytic recycling have significantly reduced hazardous byproducts, aligning its synthesis with sustainable practices. These efforts underscore the importance of responsible chemical manufacturing in modern research.

In conclusion, 3-(3-bromo - 1 - methyl - 1 H - pyrazol - 5 - yl) - 2 - 2 - difluoro propan - 1 - amine, CAS No: 2228669 - 00 -7, stands at the forefront of contemporary chemical research due to its unique properties and diverse applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions across multiple scientific disciplines.